Cas no 14894-87-2 (2H-1-Benzopyran-2-one, 6,7-bis(acetyloxy)-)

• Product Name: 2H-1-Benzopyran-2-one, 6,7-bis(acetyloxy)-
• CAS No: 14894-87-2
• MF: C₁₃H₁₀O₆
• MW: 262.214904308319
• CID: 1320715
• PubChem ID: 10467861
• Update Time: 2025-04-20

2H-1-Benzopyran-2-one, 6,7-bis(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 6,7-bis(acetyloxy)-
• ESCULETINDIACETATE
• 6,7-Diacetylesculetin
• 6,7-Diacetoxy-2H-1-benzopyran-2-one
• JPHZGTWMPATBDI-UHFFFAOYSA-N
• SCHEMBL6264767
• BDBM50284535
• (7-acetyloxy-2-oxochromen-6-yl) acetate
• 14894-87-2
• 6,7-diacetoxycoumarin
• 6,7-bis(Acetyloxy)coumarin
• (7-acetoxy-2-oxo-chromen-6-yl) acetate
• CHEMBL3262899

• Inchi： 1S/C13H10O6/c1-7(14)17-11-5-9-3-4-13(16)19-10(9)6-12(11)18-8(2)15/h3-6H,1-2H3
• InChI Key： JPHZGTWMPATBDI-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=C(C(=CC1=2)OC(C)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 262.0477
• Monoisotopic Mass: 262.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives